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Compound of Interest

Compound Name: Cgp 31358

Cat. No.: B1668492 Get Quote

For researchers, scientists, and professionals in drug development, sourcing and effectively

utilizing research compounds is a critical aspect of preclinical studies. This document provides

detailed application notes and protocols for CGP 35348, a selective GABA-B receptor

antagonist. Due to the limited availability of information on "CGP 31358," and the prevalence of

data on the closely named and functionally related "CGP 35348," this guide will focus on the

latter, a compound with a more established presence in scientific literature.

Sourcing and Availability
Obtaining CGP 35348 for research purposes requires sourcing from specialized chemical

suppliers. While a direct, universally available product link for "CGP 31358" is not readily found,

researchers can inquire with reputable vendors who synthesize or supply similar neurological

research compounds. At present, some suppliers list "CGP 31358" as not available for sale,

highlighting the challenge in acquiring this specific molecule. For CGP 35348, researchers are

advised to contact suppliers specializing in neuropharmacological agents.

Application Notes: The Role of CGP 35348 in
Research
CGP 35348 is a potent and selective antagonist of the GABA-B receptor.[1][2] GABA-B

receptors are G-protein coupled receptors that mediate the inhibitory effects of the

neurotransmitter gamma-aminobutyric acid (GABA). By blocking these receptors, CGP 35348
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can reverse the effects of GABA-B agonists and is a valuable tool for studying the physiological

and pathological roles of the GABA-B system.

Key Research Applications:

Neuropharmacology: Investigating the role of GABA-B receptors in various neurological and

psychiatric disorders, including epilepsy, anxiety, and depression.

Cognitive Neuroscience: Studying the involvement of GABA-B receptors in learning,

memory, and synaptic plasticity.[2]

Addiction Studies: Examining the influence of the GABA-B system on the rewarding and

reinforcing effects of drugs of abuse.

Experimental Protocols
The following are generalized protocols for in vitro and in vivo experiments using CGP 35348.

Researchers should adapt these protocols based on their specific experimental needs and

consult relevant literature for more detailed procedures.

In Vitro Electrophysiology (e.g., Brain Slice Recordings)
Objective: To assess the effect of CGP 35348 on GABA-B receptor-mediated synaptic

transmission.

Materials:

CGP 35348 (stock solution typically prepared in water or DMSO)

Artificial cerebrospinal fluid (aCSF)

Brain slice preparation setup (vibratome, microscope)

Electrophysiology recording rig (amplifier, digitizer, electrodes)

GABA-B receptor agonist (e.g., baclofen)

Protocol:
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Prepare acute brain slices from the region of interest (e.g., hippocampus, cortex).

Maintain slices in a holding chamber with oxygenated aCSF.

Transfer a slice to the recording chamber and perfuse with oxygenated aCSF.

Obtain a stable whole-cell patch-clamp recording from a neuron.

Establish a baseline of synaptic activity.

Apply a GABA-B receptor agonist (e.g., baclofen) to the bath to induce an inhibitory

postsynaptic current (IPSC) or potential (IPSP).

After observing a stable effect of the agonist, co-apply CGP 35348 to the bath.

Record the changes in the agonist-induced response to determine the antagonistic effect of

CGP 35348.

Wash out the drugs to allow for recovery of the synaptic response.

In Vivo Behavioral Studies (e.g., Locomotor Activity in
Rodents)
Objective: To evaluate the in vivo effects of CGP 35348 on behavior.

Materials:

CGP 35348 (dissolved in a suitable vehicle, e.g., saline)

Experimental animals (e.g., mice or rats)

Apparatus for measuring locomotor activity (e.g., open field arena with tracking software)

GABA-B receptor agonist (e.g., baclofen or GHB)

Protocol:

Acclimate the animals to the testing room and equipment.
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Administer CGP 35348 via the desired route (e.g., intraperitoneal injection). The dose will

need to be optimized based on previous studies and the specific research question.

After a predetermined pretreatment time, administer a GABA-B receptor agonist known to

affect locomotor activity.

Place the animal in the locomotor activity chamber and record its movement for a set

duration.

Analyze the data to compare the locomotor activity of animals treated with the agonist alone

versus those pretreated with CGP 35348.

Quantitative Data Summary
Compound Reported Activity IC50 Value

Primary Research
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Selective GABA-B

receptor antagonist

~34 µM (in rat cortical

membranes)[2]
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Caption: GABA-B receptor signaling pathway and points of modulation by agonists and

antagonists.
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Caption: Generalized experimental workflows for in vitro and in vivo studies using CGP 35348.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Research Landscape of CGP 35348: A
Guide for Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668492#where-to-purchase-cgp-31358-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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